Cas no 945978-37-0 (1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol)

1-(3,4-Difluorophenyl)-2,2,2-trifluoroethan-1-ol is a fluorinated aromatic alcohol with a molecular structure that combines a difluorophenyl group with a trifluoroethanol moiety. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it valuable in the development of compounds with improved pharmacokinetic properties. Its well-defined stereochemistry and high purity also make it suitable for applications in asymmetric synthesis and catalysis. The compound is typically handled under controlled conditions due to its reactive functional groups.

1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol structure

945978-37-0 structure

Product Name:1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol

CAS No:945978-37-0

MF:C₈H₅F₅O

MW:212.116719961166

MDL:MFCD12787362

CID:2818152

PubChem ID:61087927

Update Time:2025-06-09

1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-(3,4-DIFLUOROPHENYL)-2,2,2-TRIFLUOROETHANOL
- 3,4-Difluoro-alpha-(trifluoromethyl)benzyl Alcohol
- SY249799
- 1-(3,4-difluoro-phenyl)-2,2,2-trifluoro-ethanol
- 1-(3,4-Difluorophenyl)-2,2,2-trifluoroethan-1-ol
- 945978-37-0
- SCHEMBL308893
- DB-179969
- MFCD12787362
- EN300-1931434
- DTXSID60734117
- 1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol
- MDL： MFCD12787362
- Inchi： 1S/C8H5F5O/c9-5-2-1-4(3-6(5)10)7(14)8(11,12)13/h1-3,7,14H
- InChI Key： JORHCERXDHSICF-UHFFFAOYSA-N
- SMILES： FC(C(C1C=CC(=C(C=1)F)F)O)(F)F

Computed Properties

Exact Mass: 212.02605559g/mol
Monoisotopic Mass: 212.02605559g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 20.2

1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019125093-250mg	1-(3,4-Difluorophenyl)-2,2,2-trifluoroethanol	945978-37-0	95%	250mg	$192.92	2023-08-31
Alichem	A019125093-1g	1-(3,4-Difluorophenyl)-2,2,2-trifluoroethanol	945978-37-0	95%	1g	$464.10	2023-08-31
eNovation Chemicals LLC	D779205-5g	3,4-Difluoro-alpha-(trifluoromethyl)benzyl Alcohol	945978-37-0	95%	5g	$1320	2024-07-20
Enamine	EN300-1931434-0.05g	1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol	945978-37-0		0.05g	$528.0	2023-09-17
Enamine	EN300-1931434-0.1g	1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol	945978-37-0		0.1g	$553.0	2023-09-17
Enamine	EN300-1931434-0.25g	1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol	945978-37-0		0.25g	$579.0	2023-09-17
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Enamine	EN300-1931434-1.0g	1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol	945978-37-0		1g	$728.0	2023-06-02
Enamine	EN300-1931434-2.5g	1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol	945978-37-0		2.5g	$1230.0	2023-09-17
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